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Compound of Interest

Compound Name: Catharanthine Sulfate

Cat. No.: B1632495

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols regarding the solubility of
catharanthine sulfate in common laboratory solvents: dimethyl sulfoxide (DMSO), ethanol
(EtOH), and water (H20). This document is intended to guide researchers in preparing stock
solutions and conducting experiments involving this bioactive alkaloid.

Introduction

Catharanthine is a monoterpenoid indole alkaloid isolated from the plant Catharanthus roseus.
It is a key precursor in the semi-synthesis of the potent anticancer drugs vinblastine and
vincristine. Catharanthine sulfate, the salt form of catharanthine, is often used in research due
to its improved handling and dissolution characteristics. Understanding its solubility is critical for
a wide range of applications, including in vitro assays, formulation development, and
pharmacokinetic studies.

Physicochemical Properties
» Molecular Formula: C21H26N206S

» Molecular Weight: 434.51 g/mol

e Appearance: A solid

o Storage: Store at -20°C.[1]
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Solubility Data

The solubility of catharanthine sulfate in three common laboratory solvents has been
determined and is summarized in the table below. This data provides a quantitative basis for
the preparation of stock solutions.

Molar
Solvent Solubility Concentration Notes
(approx.)
Clear solution can be
DMSO >50.1 mg/mL[1][2] >115.30 mM

obtained.

Gentle warming may
Ethanol > 21.75 mg/mL[1][2] > 50.06 mM be required to achieve
full dissolution.

Water = 4.96 mg/mL >11.42 mM

Note: The ">" symbol indicates that the solubility may be higher than the stated value, but
saturation was not reached in the cited experiments.

Experimental Protocols

The following protocols provide a step-by-step guide for dissolving catharanthine sulfate in
DMSO, ethanol, and water.

General Recommendations for Handling

o Wherever possible, prepare and use solutions on the same day.

« |f stock solutions must be prepared in advance, it is recommended to store them as aliquots
in tightly sealed vials at -20°C for up to one month.

» Before use, and prior to opening the vial, allow the product to equilibrate to room
temperature for at least 1 hour.
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Protocol for Preparing a Catharanthine Sulfate Stock
Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution in DMSO.
Materials:

» Catharanthine sulfate powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Pipettes
Procedure:

* Weighing: Accurately weigh the desired amount of catharanthine sulfate powder. For
example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.345 mg of catharanthine
sulfate.

» Solvent Addition: Add the calculated volume of DMSO to the vial containing the
catharanthine sulfate powder.

» Dissolution: Vortex the solution for 1-2 minutes to facilitate dissolution. If necessary, briefly
sonicate the vial in an ultrasonic water bath to ensure the solid is completely dissolved.

 Visual Inspection: Visually inspect the solution to ensure it is clear and free of any particulate
matter.

» Storage: If not for immediate use, aliquot the stock solution into smaller volumes and store at
-20°C.

Protocol for Preparing a Catharanthine Sulfate Stock
Solution in Ethanol
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This protocol outlines the preparation of a 10 mM stock solution in ethanol.
Materials:

o Catharanthine sulfate powder

o Absolute Ethanol (EtOH)

« Sterile microcentrifuge tubes or vials

e Vortex mixer

o Water bath or heating block set to 37°C

o Pipettes

Procedure:

* Weighing: Accurately weigh the desired amount of catharanthine sulfate powder (e.g.,
4.345 mg for 1 mL of a 10 mM solution).

e Solvent Addition: Add the calculated volume of absolute ethanol to the vial.

o Dissolution with Gentle Warming: Vortex the solution for 1-2 minutes. If the solid does not
fully dissolve, place the vial in a 37°C water bath or on a heating block for 5-10 minutes.
Periodically vortex the vial during warming to aid dissolution.

¢ Visual Inspection: Once the solution is clear and all solid has dissolved, remove it from the
heat source and allow it to cool to room temperature. Visually inspect for any precipitation.

e Storage: Use the solution immediately or aliquot and store at -20°C.

Protocol for Preparing a Catharanthine Sulfate Stock
Solution in Water

This protocol describes the preparation of a 1 mM stock solution in water. Due to its lower
solubility in aqueous solutions, preparing high-concentration stock solutions in water is not
recommended.
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Materials:

Catharanthine sulfate powder

Nuclease-free water

Sterile microcentrifuge tubes or vials

Vortex mixer

Pipettes
Procedure:

e Weighing: Accurately weigh the desired amount of catharanthine sulfate powder (e.g.,
0.435 mg for 1 mL of a 1 mM solution).

o Solvent Addition: Add the calculated volume of nuclease-free water to the vial.

e Dissolution: Vortex the solution for 2-3 minutes. Sonication in an ultrasonic water bath for 5-
10 minutes may be necessary to achieve complete dissolution.

 Visual Inspection: Ensure the final solution is clear and free of any visible particles.

e Storage: Aqueous solutions are more prone to degradation. It is strongly recommended to
prepare fresh solutions for each experiment. If storage is necessary, filter-sterilize the
solution and store at 4°C for a very short period.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the solubilization of catharanthine
sulfate.
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Caption: Workflow for the solubilization of catharanthine sulfate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Solubility of
Catharanthine Sulfate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1632495#catharanthine-sulfate-solubility-in-dmso-
ethanol-and-water]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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